4-methoxy-2,2-dimethyl-N-propylbutan-1-amine

• Molecular Formula: C10H23NO
• Molecular Weight: 173.30 g/mol
• IUPAC Name: 4-methoxy-2,2-dimethyl-N-propylbutan-1-amine
• InChI: InChI=1S/C10H23NO/c1-5-7-11-9-10(2,3)6-8-12-4/h11H,5-9H2,1-4H3
• InChI Key: ZZVFMADOCMDPCE-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC(C)(C)CCOC

Description

4-methoxy-2,2-dimethyl-N-propylbutan-1-amine is an organic compound that belongs to the class of amines It is characterized by the presence of a methoxy group, two methyl groups, and a propyl group attached to a butan-1-amine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-2,2-dimethyl-N-propylbutan-1-amine can be achieved through several synthetic routes. One common method involves the alkylation of 4-methoxy-2,2-dimethylbutan-1-amine with propyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. Catalysts and optimized reaction conditions are employed to enhance the efficiency of the synthesis. The use of automated systems and real-time monitoring can further improve the scalability and reproducibility of the production process.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-2,2-dimethyl-N-propylbutan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Substitution reactions often involve reagents like halogens or nucleophiles in the presence of catalysts.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

4-methoxy-2,2-dimethyl-N-propylbutan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-methoxy-2,2-dimethyl-N-propylbutan-1-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-methoxy-2,2-dimethylbutan-1-amine
• 2,2-dimethyl-N-propylbutan-1-amine
• 4-methoxy-N-propylbutan-1-amine

Uniqueness

4-methoxy-2,2-dimethyl-N-propylbutan-1-amine is unique due to the presence of both methoxy and propyl groups, which confer distinct chemical and physical properties. These structural features can influence its reactivity, solubility, and interactions with other molecules, making it a valuable compound for various research and industrial applications.